Cas no 6821-01-8 (1H-Isoindole-1,3(2H)-dione, 2-[4-(1-piperidinyl)butyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[4-(1-piperidinyl)butyl]-
• CAS No: 6821-01-8
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 1726127
• PubChem ID: 13170548
• Update Time: 2025-04-21

1H-Isoindole-1,3(2H)-dione, 2-[4-(1-piperidinyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[4-(1-piperidinyl)butyl]-
• SCHEMBL3174057
• SKQBYDFHJHJMIZ-UHFFFAOYSA-N
• 6821-01-8
• DTXSID70524465
• 2-(4-Piperidin-1-yl-butyl)-isoindole-1,3-dione
• 2-(4-piperidin-1-ylbutyl)-1H-isoindole-1,3(2H)-dione
• 2-[4-(Piperidin-1-yl)butyl]-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C17H22N2O2/c20-16-14-8-2-3-9-15(14)17(21)19(16)13-7-6-12-18-10-4-1-5-11-18/h2-3,8-9H,1,4-7,10-13H2
• InChI Key： SKQBYDFHJHJMIZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCCN1CCCCC1)=O

Computed Properties

• Exact Mass: 286.16826
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62